Cas no 2137616-14-7 (tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate
• CAS No: 2137616-14-7
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 6108970
• PubChem ID: 165451677
• Update Time: 2025-06-15

tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate
• EN300-741343
• 2137616-14-7

• Inchi： 1S/C11H21NO5/c1-11(2,3)16-10(14)12-17-9(6-13)8-4-5-15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： WVEXFPUVSZNLDW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CO)ONC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate

Introduction to tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate (CAS No. 2137616-14-7)

Tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate, identified by its Chemical Abstracts Service (CAS) number 2137616-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl protecting group and the presence of an oxolan-3-yl moiety, contribute to its distinctive reactivity and potential utility in synthetic transformations.

The tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate structure is characterized by a carbamate functional group linked to a hydroxyl-substituted ethoxy chain, which further incorporates an oxolan-3-yl ring. This oxygen-containing heterocycle introduces a level of complexity that makes the compound particularly interesting for researchers exploring novel synthetic pathways and functional materials. The tert-butyl group serves as an effective protecting group for amines, enhancing the stability of intermediates during multi-step syntheses.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their role as key intermediates in the synthesis of biologically active molecules. The oxolan-3-yl moiety, a three-membered oxygen-containing ring, is particularly noteworthy for its ability to participate in various chemical reactions, including nucleophilic substitutions and ring-opening processes. These characteristics make tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate a valuable building block for constructing more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. Carbamates have been extensively studied for their pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects. The structural motif present in tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate aligns well with these therapeutic areas, suggesting that it could serve as a precursor for novel therapeutic agents. Recent studies have demonstrated the efficacy of carbamate derivatives in modulating enzyme activity and receptor interactions, which are critical mechanisms in many diseases.

The synthesis of tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate involves a series of well-defined chemical transformations that highlight its synthetic utility. The introduction of the oxolan-3-yl group requires careful control over reaction conditions to ensure high yield and purity. Researchers have reported optimized protocols for introducing this moiety using ring-closing metathesis or cycloaddition reactions, demonstrating the compound's adaptability in different synthetic strategies.

Furthermore, the tert-butyl protecting group on the carbamate nitrogen allows for selective deprotection under mild acidic or basic conditions, facilitating downstream functionalization. This feature is particularly advantageous in multi-step syntheses where selective manipulation of specific functional groups is essential. The ability to easily modify the structure of tert-butyl N-[2-hydroxy-1-(oxolan-3-yl)ethoxy]carbamate makes it a versatile tool for medicinal chemists seeking to explore new chemical space.

Recent advances in computational chemistry have also contributed to a deeper understanding of the reactivity and potential applications of this compound. Molecular modeling studies have revealed insights into how the oxolan-3-yl ring interacts with biological targets, providing valuable guidance for drug design. These computational approaches complement experimental investigations and have accelerated the discovery process in pharmaceutical research.

The broader significance of tert-butyl N-[2-hydroxy-1-(oxlan -3 -y l)ethoxy]carbamate extends beyond its immediate applications in drug development. Its structural features make it a promising candidate for materials science applications, such as polymer modification or catalyst design. The oxygen-rich environment provided by the carbamate and oxolan groups can enhance interactions with other functional materials, potentially leading to novel composite materials with enhanced properties.

In conclusion,tert-butyl N-[2-hydroxy -1 -( ox lan -3 -y l ) eth oxy ] car bam ate ( CAS No . 2137616 -14 -7) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features, coupled with its synthetic versatility, make it an invaluable asset for researchers engaged in pharmaceutical development, organic synthesis, and materials science. As our understanding of molecular interactions continues to evolve, so too will the ways in which this compound contributes to scientific progress.